Ammonium-m-vanadate

• CAS No.: 7803-55-6
• Product Name: Ammonium-m-vanadate
• Molecular Formula: (NH4)2V6O16; H4NO3V
• Molecular Weight: 116.978 g/mol
• IUPAC Name: azanium;oxido(dioxo)vanadium
• Standard InChI: InChI=1S/H3N.3O.V/h1H3;;;;/q;;;-1;/p+1
• Standard InChIKey: UNTBPXHCXVWYOI-UHFFFAOYSA-O
• Impurities: 10 ppm total metallic impurities /in high-purity grade/.
• SMILES: [NH4+].[O-][V](=O)=O
• Canonical SMILES: [NH4+].[O-][V](=O)=O
• Colorform: White or slightly yellow, crystalline powder; White crystals
• Density: 2.326 g/cu cm; 3.0 g/cm³
• Melting Point: 200 °C (with decomposition)
• Physical Description: Ammonium metavanadate appears as a white crystalline powder. Slightly soluble in water and denser than water. Decomposes at 410°F. May release toxic fumes. Moderately toxic. An irritant. Used as a dryer for paints and inks, and for dyes. Loses ammonia upon heating.; DryPowder; WetSolid; ORANGE POWDER.
• Description: Ammonium metavanadate appears as a white crystalline powder. Slightly soluble in water and denser than water. Decomposes at 410°F. May release toxic fumes. Moderately toxic. An irritant. Used as a dryer for paints and inks, and for dyes. Loses ammonia upon heating.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 4.8 g/100 g H20 at 20 °C; Soluble in 165 parts water; more soluble in hot water, and in dilute ammonia; Slightly soluble in cold water; Sparingly soluble in cold water (ca. 1%); 5.2 g/L at 15 °C; 69.5 g/L at 96 °C; insoluble in alcohol, ether, ammonium chloride; Insoluble in saturated ammonium chloride solution; Readily soluble in mono- and diethanolamine; Solubility in water, g/100ml at 20 °C: 0.04
• Synonyms: ammonium metavanadate
• PubChem Compound: 516859
• Last Modified: Nov 11 2021